3-[(2-{1-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

• IUPAC Name: 3-(1-methylpyrazol-4-yl)-1-[3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C21H26N6O/c1-25-14-18(13-24-25)6-7-20(28)26-10-3-5-19(16-26)21-23-9-11-27(21)15-17-4-2-8-22-12-17/h2,4,8-9,11-14,19H,3,5-7,10,15-16H2,1H3
• InChI Key: CDZOBHUZFFHZIU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCC(=O)N2CCCC(C2)C3=NC=CN3CC4=CN=CC=C4
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis The synthesis of complex molecules related to pyrazolo and imidazo-pyridine derivatives involves a variety of strategies, including functionalized 4H-pyrano[3,2-c]pyridines synthesis through reactions involving benzylidenemalononitriles and α-cyanoacrylic esters in the presence of catalytic piperidine. Such methodologies offer routes to diverse scaffolds, including 3,3'-benzylidenebis derivatives and fused systems obtained through subsequent reactions with acetic anhydride (Mekheimer, Mohamed, & Sadek, 1997). Additionally, water-mediated hydroamination and silver-catalyzed aminooxygenation have been employed for the synthesis of methylimidazo[1,2-a]pyridines, highlighting solvent and catalyst roles in enhancing reaction outcomes (Mohan, Rao, & Adimurthy, 2013).

Molecular Structure Analysis The molecular structure of related compounds is characterized by X-ray crystallography, demonstrating sites of protonation and the stability of protonation products. For instance, substituted imidazo[1,2-a]pyridines and their analogues undergo detailed structural evaluation to elucidate the mechanisms of action and structural features critical for biological activity (Kaminski et al., 1987).

Chemical Reactions and Properties Chemical reactions involving the synthesis of imidazo[1,2-a]pyridines often include novel, transition-metal-free methods for constructing C-N, C-O, and C-S bonds, demonstrating the versatility and efficiency of these synthetic approaches (Cao et al., 2014). These methods are pivotal for the development of compounds with potential pharmacological applications.